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Introduction
mScarlet3 is a state-of-the-art monomeric red fluorescent protein (RFP) engineered for

exceptional brightness, rapid maturation, and robust performance in a wide range of biological

applications.[1][2][3] Developed as a significant improvement upon its popular predecessor,

mScarlet, this third-generation variant addresses key limitations of earlier RFPs, offering

researchers a superior tool for live-cell imaging, fusion tagging, and advanced microscopy

techniques.[4][5][6] Its development was driven by the need for a bright, fast-folding red

fluorophore that minimizes cytotoxicity and performs reliably across various model systems.[5]

[7]

This guide provides a comprehensive technical overview of mScarlet3, its photophysical

properties, structural characteristics, and key applications, intended for researchers and

professionals in cell biology, molecular biology, and drug development.

Core Photophysical and Biochemical Properties
mScarlet3 was evolved from mScarlet-I through a targeted approach to enhance its key

performance metrics.[8] It is a cysteine-free monomeric protein, which prevents the formation of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12814303#bc-rfq
https://experiments.springernature.com/articles/10.1038/s41592-023-01809-y
https://pubmed.ncbi.nlm.nih.gov/36973546/
https://www.researchgate.net/publication/369556363_mScarlet3_a_brilliant_and_fast-maturing_red_fluorescent_protein
https://academic.oup.com/genetics/article/228/2/iyae126/7727755
https://www.azolifesciences.com/news/20230328/Newest-variant-of-mScarlet3-to-help-track-protein-movements-in-living-cells.aspx
https://www.techexplorist.com/bright-red-fluorescent-protein-developed/58107/
https://www.azolifesciences.com/news/20230328/Newest-variant-of-mScarlet3-to-help-track-protein-movements-in-living-cells.aspx
https://www.photonics.com/Articles/Fluorescent-Protein-Combines-Record-Brightness/a68933
https://www.novoprolabs.com/support/articles/mscarlet3-protein-a-new-tool-for-imaging-living-cells-202303291583.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12814303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


aggregates that can interfere with cellular processes.[1][8] A key structural feature is a rigidified

β-barrel, stabilized by a large internal hydrophobic patch, which contributes to its high

brightness and rapid folding.[1][3][7]

Key performance characteristics include a record-breaking quantum yield, a high extinction

coefficient, and a long fluorescence lifetime, making it one of the brightest monomeric RFPs

currently available.[1][2][9]

Data Presentation: Quantitative Properties
The photophysical properties of mScarlet3 and its key variants are summarized below for easy

comparison.

Table 1: Photophysical Properties of mScarlet3 and Related Proteins

Property mScarlet3 mScarlet mScarlet3-H

Excitation Max (λex) 569 nm[10] ~569 nm 551 nm[11]

Emission Max (λem) 592 nm[10] ~594 nm 582 nm[11]

Quantum Yield (QY) 0.75 (75%)[1][2][10] 0.70 (70%)[12] 0.178 (17.8%)[9][13]

Extinction Coefficient

(EC)

104,000 M⁻¹cm⁻¹[9]

[10]
100,300 M⁻¹cm⁻¹[12] 79,040 M⁻¹cm⁻¹[9][13]

Molecular Brightness 78.0[10] 70.2 14.1[9][13]

Fluorescence Lifetime

(τ)
4.0 ns[1][2][10] 3.9 ns[12] ~1.0 ns[9][13]

Maturation Time (t₁/₂) 37.0 min[10]
Slower than

mScarlet3[4]

Comparable to

mScarlet3[9]

pKa 4.5[10] 4.2 ~6.0[9]

Oligomerization Monomer[8][10] Monomer[12] Monomer[14]

Table 2: Performance Comparison in Cellular Context
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Feature mScarlet3 mScarlet-I Notes

Cellular Brightness Brighter[4] Dimmer

mScarlet3 is ~5-fold

brighter than mCherry

in cells.[15]

Maturation Speed 4 times faster[4] Slower

Rapid maturation is

critical for visualizing

dynamic processes.[4]

Photostability Good[4] -

Has a trade-off

between brightness

and top-tier

photostability.[3]

Cytotoxicity
No apparent

cytotoxicity[1][3]
-

An essential feature

for long-term live-cell

imaging.

Evolution and Structural Enhancements
The development of mScarlet3 was a result of strategic, structure-guided engineering.

Researchers combined the beneficial properties of two mScarlet variants: one with fast folding

but lower brightness, and another with slow folding but high potential brightness.[5][6] This

process involved targeted mutations to optimize the protein's structure.

The crystal structure of mScarlet3 reveals that its enhanced brightness and maturation speed

are due to a hydrophobic patch engineered inside the β-barrel.[1][6][7] This structural

modification helps to rigidify the chromophore environment, which in turn speeds up and

improves the protein's folding and enhances its quantum yield.[1][7]

Synthetic Construct mScarlet

mScarlet-I
(Fast Maturation, Lower Brightness)

mScarlet Variant
(Slow Maturation, High Brightness)

mScarlet3
(Fast, Bright, High QY)

Targeted Evolution

Targeted Evolution
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Evolutionary path from a synthetic template to mScarlet3.

Key Applications and Methodologies
mScarlet3's superior properties make it a versatile tool for a multitude of applications in modern

cell biology.

Fusion Tag for Live-Cell Imaging
mScarlet3 performs exceptionally well as a fusion tag for labeling specific proteins and

organelles without causing aggregation or cytotoxicity.[3][8] It has been successfully fused to

proteins localizing to the endoplasmic reticulum, nucleus, mitochondria, actin cytoskeleton, and

plasma membrane, providing bright and accurate labeling.[8][16]

Plasmid Construction: The coding sequence of mScarlet3 is cloned in-frame with the gene of

interest into a mammalian expression vector (e.g., pcDNA3.1). The fusion can be N-terminal

or C-terminal, depending on the target protein's structural and functional constraints.

Cell Culture and Transfection:

Plate cells (e.g., HeLa, HEK293T) on glass-bottom dishes or chamber slides suitable for

microscopy.[17] Coat surfaces with fibronectin if necessary.[17]

Transfect cells using a suitable method, such as lipofection (e.g., Lipofectamine). Use

antibiotic-free and phenol red-free medium post-transfection to maintain cell health and

reduce background fluorescence.[17]

Allow 24-48 hours for protein expression.

Imaging Preparation:

Replace the culture medium with an optically clear, buffered live-cell imaging solution (e.g.,

Gibco Live Cell Imaging Solution) to maintain physiological conditions and minimize

background.[18]

Microscopy and Image Acquisition:
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Use a confocal or widefield fluorescence microscope equipped for live-cell imaging (with

temperature and CO₂ control).

Set the excitation source to ~569 nm and collect emission using a bandpass filter centered

around ~592 nm.

To minimize phototoxicity, use the lowest possible laser power and shortest exposure time

that provides a good signal-to-noise ratio.[18]

For time-lapse imaging, acquire images at desired intervals.
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Imaging
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(e.g., HeLa on glass-bottom dish)
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(24-48 hours)

4. Prepare for Imaging
(Replace with imaging medium)

5. Acquire Images
(Confocal Microscope, ~569nm Ex / ~592nm Em)

6. Analyze Data
(Localization, Dynamics)

Click to download full resolution via product page

Workflow for live-cell imaging with mScarlet3 fusion proteins.

Förster Resonance Energy Transfer (FRET)
mScarlet3's high brightness, long fluorescence lifetime, and spectral properties make it an

excellent FRET acceptor, particularly when paired with yellow fluorescent protein (YFP) donors

like mNeonGreen.[3][15] This enables the development of robust biosensors for studying

protein-protein interactions and signaling pathways in real-time.[5][8]
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mScarlet3 as a FRET acceptor to detect protein interactions.

Performance in Model Organisms
mScarlet3 has demonstrated robust performance in various model systems:

Mammalian Cells: Shows significantly higher brightness compared to other RFPs with fast

and complete maturation.[1][4]

Zebrafish: Enables bright labeling of individual cells for live-cell imaging in developing larvae.

[16]

C. elegans: While mScarlet3 is brighter than its predecessors, its maturation can still be slow

in this rapidly developing organism. For applications requiring very early expression

detection in C. elegans, the related variant mScarlet-I3 may be preferable.[4][19]
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Advanced Variants of mScarlet3
The mScarlet3 scaffold has been used to engineer variants with specialized properties:

mScarlet3-H: A single mutation (M163H) results in a highly stable protein with exceptional

resistance to heat, chemical treatments, and oxidative stress.[14][20][21] While its brightness

and quantum yield are lower than mScarlet3, its stability makes it ideal for demanding

applications like correlative light and electron microscopy (CLEM) and super-resolution

techniques (3D-SIM, STED).[9][14][20] Its fluorescence is also pH-sensitive, enabling its use

as a lifetime-based pH sensor.[9][13]

mScarlet3-S2: Engineered for superior photostability, this variant shows a 29-fold

improvement over mScarlet3.[3][22] This makes it exceptionally well-suited for long-term

time-lapse imaging and super-resolution microscopy where photobleaching is a major

limitation.[3][22][23]

Conclusion
mScarlet3 represents a pinnacle in the development of red fluorescent proteins, offering a

combination of record brightness, fast maturation, and excellent performance as a monomeric

fusion tag.[1][3] Its robust and reliable nature makes it a powerful tool for a broad range of

applications, from routine live-cell imaging to advanced FRET-based biosensing. The continued

evolution of the mScarlet3 platform, yielding highly stable variants like mScarlet3-H and

mScarlet3-S2, further expands the experimental possibilities for researchers, enabling deeper

insights into complex biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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